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Compound of Interest

Compound Name:
3-Chloro-2-

(methylsulfanyl)benzaldehyde

CAS No.: 1033574-03-6

Cat. No.: B2966677

Get Quote

Executive Summary
2-Methylthio-3-chlorobenzaldehyde (CAS: 1033574-03-6) is a specialized organosulfur building

block used primarily in the synthesis of polycyclic heterocycles and pharmaceutical

intermediates.[1] Characterized by a tri-substituted benzene core featuring an aldehyde, a

chloro, and a methylthio group, it serves as a "privileged scaffold" for accessing

benzothiophenes and quinolines via condensation reactions. This guide details its identification,

physicochemical properties, validated synthetic protocols, and applications in drug discovery.

Nomenclature & Identification
Accurate identification is critical for database searching and regulatory compliance. The

following list consolidates common trade names, systematic nomenclature, and registry

identifiers.

Synonyms List
Preferred IUPAC Name: 3-Chloro-2-(methylsulfanyl)benzaldehyde
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Common Chemical Name: 2-Methylthio-3-chlorobenzaldehyde

Systematic Name: 3-Chloro-2-(methylthio)benzenecarbaldehyde

Inverted Name: Benzaldehyde, 3-chloro-2-(methylthio)-[1][2]

Mercapto Variant: 3-Chloro-2-methylmercaptobenzaldehyde

Registry Identifiers
Identifier Type Value

CAS Number 1033574-03-6

Molecular Formula C₈H₇ClOS

SMILES CSC1=C(C=CC=C1Cl)C=O[1][2][3]

InChI Key Derived from structure

Physicochemical Profile
The presence of the ortho-methylthio group introduces steric bulk and electronic donation (via

resonance) that modulates the reactivity of the aldehyde carbonyl.

Property Data / Prediction

Molecular Weight 186.66 g/mol

Physical State Pale yellow to yellow solid/oil (low melting)

Solubility
Soluble in DCM, EtOAc, DMSO, Methanol;

Insoluble in water

Boiling Point ~300°C (Predicted at 760 mmHg)

LogP ~2.8 (Predicted)

Reactivity
Susceptible to oxidation (sulfide to sulfoxide)

and nucleophilic addition (aldehyde)
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Synthetic Pathways & Experimental Protocol
Core Synthetic Logic: Regioselective SNAr
The most robust synthetic route utilizes Nucleophilic Aromatic Substitution (SNAr) on 2,3-

dichlorobenzaldehyde.

Causality: The aldehyde group (-CHO) is a strong electron-withdrawing group (EWG). It

activates the ortho (C2) and para (C4) positions toward nucleophilic attack.

Selectivity: In 2,3-dichlorobenzaldehyde, the chlorine at C2 is ortho to the activating

aldehyde, while the chlorine at C3 is meta. Therefore, sodium thiomethoxide (NaSMe)

selectively displaces the C2-chlorine, leaving the C3-chlorine intact.

Experimental Protocol
Objective: Synthesis of 3-chloro-2-(methylthio)benzaldehyde from 2,3-dichlorobenzaldehyde.

Reagents:

2,3-Dichlorobenzaldehyde (1.0 equiv)

Sodium thiomethoxide (NaSMe) (1.1 equiv)

Solvent: DMF (N,N-Dimethylformamide) or DMSO (anhydrous)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

2,3-dichlorobenzaldehyde (10 mmol) in anhydrous DMF (20 mL).

Addition: Cool the solution to 0°C in an ice bath. Slowly add sodium thiomethoxide (11 mmol)

portion-wise to control the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

Validation: Monitor by TLC (Hexane/EtOAc 8:1). The starting material (less polar) should

disappear, and a new fluorescent spot (product) should appear.
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Quench: Pour the reaction mixture into ice-cold water (100 mL) to precipitate the product or

induce phase separation.

Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine (2 x

20 mL) to remove DMF.

Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash

column chromatography (SiO₂, gradient 0-10% EtOAc in Hexanes).

Reaction Pathway Visualization
The following diagram illustrates the regioselective displacement mechanism.
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Caption: Regioselective SNAr mechanism driven by the ortho-directing aldehyde group.

Applications in Drug Discovery
This compound acts as a linchpin intermediate for synthesizing fused heterocyclic systems.

Benzothiophene Synthesis
Condensation with ethyl thioglycolate followed by cyclization yields substituted

benzothiophenes. The C3-chloro group remains available for further cross-coupling (e.g.,

Suzuki-Miyaura) to install aryl groups, creating libraries of kinase inhibitors.

Quinoline Scaffolds
Reaction with acetophenones via Friedländer-type condensations (or modified pathways)

allows access to quinolines. The methylthio group can be oxidized to a sulfone/sulfoxide and

displaced by amines, serving as a "chemical handle" for late-stage functionalization.
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Downstream Transformations
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Caption: Divergent synthesis utility of the 2-methylthio-3-chloro scaffold.

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[4][5]

Odor: Like most organic sulfides, this compound likely possesses a pungent, disagreeable

odor (stench). Handle strictly within a fume hood.

Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Aldehydes can air-oxidize to

benzoic acids; sulfides can oxidize to sulfoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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